Methyl 4-(2-bromoethoxy)-3-methoxybenzoate

• IUPAC Name: methyl 4-(2-bromoethoxy)-3-methoxybenzoate
• InChI: InChI=1S/C11H13BrO4/c1-14-10-7-8(11(13)15-2)3-4-9(10)16-6-5-12/h3-4,7H,5-6H2,1-2H3
• InChI Key: HEUQHRZYEBBHNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)OC)OCCBr
• Molecular Formula: C11H13BrO4
• Molecular Weight: 289.12 g/mol

Description

Methyl 4-(2-bromoethoxy)-3-methoxybenzoate is a useful research compound. Its molecular formula is C11H13BrO4 and its molecular weight is 289.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • Synthesis of Methyl 4-Bromo-2-methoxybenzoate: This study describes the synthesis of a closely related compound, Methyl 4-bromo-2-methoxybenzoate, which was achieved with an overall yield of 47% and a purity of 99.8% (Chen, 2008).
  • Thermochemical Study of Methyl n-Methoxybenzoates: Explores the structural and thermochemical properties of methyl 2- and 4-methoxybenzoates, providing insights into their physical characteristics (Flores et al., 2019).

• Biological and Pharmacological Activities :

  • Two new derivatives of griseofulvin from the mangrove endophytic fungus Nigrospora sp.: This research identified new compounds, including a derivative of Methyl 4-(2-bromoethoxy)-3-methoxybenzoate, isolated from a marine fungus, indicating its potential in natural product chemistry and drug discovery (Xia et al., 2011).

• Material Sciences and Industrial Applications :

  • Phenolic-type stabilizers as generators and quenchers of singlet molecular oxygen: Investigates the role of compounds like Methyl 4-(2-bromoethoxy)-3-methoxybenzoate in the stabilization of materials, indicating their potential in material science (Soltermann et al., 1995).

• Environmental and Microbial Studies :

  • Production of methanol from aromatic acids by Pseudomonas putida: Demonstrates the microbial breakdown of compounds like Methyl 4-(2-bromoethoxy)-3-methoxybenzoate and its relevance in environmental science and microbiology (Donnelly & Dagley, 1980).

Synthesis routes and methods I

Procedure details

To a solution of methyl 4-hydroxy-3-methoxy-benzoate (2.0 g, 11 mmol) in acetone (330 mL) was added K2CO3 (6.1 g, 44 mmol) followed by 1,2-dibromoethane (6.2 g, 2.8 mL, 33 mmol). The mixture was stirred for 2 d at 75° C. The mixture was cooled to ambient temperature and the solids were removed by filtration. The filtrate was concentrated and the residue was purified by column chromatography (10-25% ethyl acetate/hexanes) to give methyl 4-(2-bromoethoxy)-3-methoxybenzoate. ESI-MS m/z calc. 288.0. found 289.1 (M+1)+; Retention time: 1.47 minutes (3 min run).

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-hydroxy-3-methoxy-benzoate (2.0 g, 11 mmol) in acetone (330 mL) was added K2CO3 (6.1 g, 44 mmol) followed by 1,2-dibromoethane (6.2 g, 2.8 mL, 33 mmol). The mixture was stirred for 2d at 75° C. The mixture was cooled to ambient temperature and the solids were removed by filtration. The filtrate was concentrated and the residue was purified by column chromatography (10-25% ethyl acetate/hexanes) to give methyl 4-(2-bromoethoxy)-3-methoxybenzoate. ESI-MS m/z calc. 288.0, found 289.1 (M+1)+; Retention time: 1.47 minutes (3 min run).